2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O4/c1-3-13-6-4-5-7-16(13)23-11-17(20)18-15-9-8-14(19(21)22)10-12(15)2/h4-10H,3,11H2,1-2H3,(H,18,20)
• InChI Key: HDLLVYKLGYWONR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as ENA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ENA is a member of the amide class of compounds and is commonly used as a research tool in various fields of study, including biochemistry and pharmacology. In

Mechanism of Action

2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is known to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that break down the neurotransmitter acetylcholine. By inhibiting these enzymes, 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide increases the concentration of acetylcholine in the brain, which can have various effects on cognitive function and behavior. 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has also been shown to have anti-inflammatory and anti-cancer properties, although the exact mechanisms of these effects are not fully understood.
Biochemical and Physiological Effects:
2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide can inhibit the activity of acetylcholinesterase and butyrylcholinesterase, as well as reduce the production of inflammatory cytokines. In vivo studies have shown that 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide can improve cognitive function in animal models of Alzheimer's disease, reduce tumor growth in animal models of cancer, and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has several advantages as a research tool, including its high potency and specificity for acetylcholinesterase and butyrylcholinesterase, as well as its ability to cross the blood-brain barrier. However, there are also several limitations to using 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide in lab experiments, including its potential toxicity and the need for specialized equipment and techniques to handle and administer the compound.

Future Directions

There are several future directions for research on 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. One area of focus is the development of 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide derivatives with improved potency and selectivity for specific targets. Another area of focus is the investigation of the mechanisms underlying the anti-inflammatory and anti-cancer effects of 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. Additionally, further research is needed to determine the safety and efficacy of 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide in human clinical trials.

Synthesis Methods

The synthesis of 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide involves the reaction of 2-ethylphenol with 2-chloro-N-(2-methyl-4-nitrophenyl)acetamide in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been used extensively as a research tool in various fields of study. In biochemistry, 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is used to study the function and regulation of enzymes such as acetylcholinesterase and butyrylcholinesterase. In pharmacology, 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been studied for its potential use as a drug to treat various diseases such as Alzheimer's disease, cancer, and inflammation. 2-(2-ethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has also been used in neuroscience research to study the role of neurotransmitters such as acetylcholine and dopamine.